Cas no 1187169-36-3 (5-(4-Tert-Butylbenzoyl)-2-chloropyridine)

• Product Name: 5-(4-Tert-Butylbenzoyl)-2-chloropyridine
• CAS No: 1187169-36-3
• MF: C₁₆H₁₆ClNO
• MW: 273.757343292236
• CID: 4684766
• Update Time: 2025-05-24

5-(4-Tert-Butylbenzoyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-tert-Butylbenzoyl)-2-chloropyridine
• (4-(tert-Butyl)phenyl)(6-chloropyridin-3-yl)methanone
• 5-(4-Tert-Butylbenzoyl)-2-chloropyridine

• Inchi： 1S/C16H16ClNO/c1-16(2,3)13-7-4-11(5-8-13)15(19)12-6-9-14(17)18-10-12/h4-10H,1-3H3
• InChI Key： XOGOUOUUXVZUDN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Topological Polar Surface Area: 30

Additional information on 5-(4-Tert-Butylbenzoyl)-2-chloropyridine

Recent Advances in the Study of 5-(4-Tert-Butylbenzoyl)-2-chloropyridine (CAS: 1187169-36-3)

In recent years, the compound 5-(4-Tert-Butylbenzoyl)-2-chloropyridine (CAS: 1187169-36-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to summarize the most recent findings and provide insights into the future directions of this compound's development.

One of the key areas of investigation has been the synthesis and structural modification of 5-(4-Tert-Butylbenzoyl)-2-chloropyridine. Recent publications have reported improved synthetic routes that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized derivatives. These advancements are crucial for ensuring the reproducibility and scalability of the compound for potential industrial applications.

Another significant focus has been on the biological evaluation of 5-(4-Tert-Butylbenzoyl)-2-chloropyridine. In vitro studies have demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, recent research has highlighted its inhibitory effects on key kinases, suggesting its potential as a lead compound for developing novel kinase inhibitors. These findings are supported by robust biochemical assays and molecular docking studies, which provide a deeper understanding of the compound's interaction with biological targets.

Furthermore, preclinical studies have explored the pharmacokinetic and toxicological profiles of 5-(4-Tert-Butylbenzoyl)-2-chloropyridine. Results indicate favorable absorption and distribution properties, along with manageable toxicity levels, which are essential for its progression to clinical trials. However, challenges such as metabolic stability and off-target effects remain areas of active investigation. Researchers are employing medicinal chemistry strategies to optimize the compound's properties, aiming to enhance its therapeutic index.

In conclusion, the ongoing research on 5-(4-Tert-Butylbenzoyl)-2-chloropyridine (CAS: 1187169-36-3) underscores its potential as a valuable candidate in drug discovery. The compound's versatile biological activities and improved synthetic accessibility position it as a promising scaffold for further development. Future studies are expected to delve deeper into its mechanistic insights and explore its applications in treating specific diseases, paving the way for its translation into clinical use.